Navigating the Crossroads of Glucagon Signaling in Non-Alcoholic Fatty Liver Disease: A Technical Guide
Navigating the Crossroads of Glucagon Signaling in Non-Alcoholic Fatty Liver Disease: A Technical Guide
Introduction: Beyond Glycemic Control - Glucagon's Pivotal Role in Hepatic Health
Non-alcoholic fatty liver disease (NAFLD) has emerged as the most prevalent chronic liver condition globally, paralleling the epidemics of obesity and type 2 diabetes. Its spectrum ranges from simple steatosis to the more aggressive non-alcoholic steatohepatitis (NASH), which can progress to cirrhosis and hepatocellular carcinoma. While insulin resistance is a well-established cornerstone of NAFLD pathogenesis, the intricate role of its counter-regulatory hormone, glucagon, has garnered increasing attention. This technical guide provides an in-depth exploration of the glucagon signaling pathway, its dysregulation in NAFLD, and the experimental frameworks required to investigate this critical axis for therapeutic development. For researchers, scientists, and drug development professionals, understanding this pathway is not merely an academic exercise but a crucial step toward unlocking novel treatments for a burgeoning global health crisis.
Chapter 1: The Canonical Glucagon Signaling Pathway in the Hepatocyte
Under physiological conditions, such as fasting, glucagon acts as a primary catabolic hormone, orchestrating a hepatic response to maintain energy homeostasis. Secreted by the α-cells of the pancreas, its main target is the liver. The signaling cascade is a classic example of a G-protein coupled receptor (GPCR) pathway, designed for rapid and amplified signal transduction.
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Receptor Binding and G-Protein Activation: Glucagon binds to its specific receptor, the Glucagon Receptor (GCGR), a Class B GPCR located on the hepatocyte plasma membrane. This binding event induces a conformational change in the GCGR, which in turn activates the associated heterotrimeric Gs protein. The Gαs subunit releases its bound GDP, binds GTP, and dissociates from the Gβγ subunits.
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Second Messenger Production: The activated Gαs-GTP complex stimulates the membrane-bound enzyme adenylyl cyclase (AC). AC catalyzes the conversion of ATP into the second messenger, cyclic adenosine monophosphate (cAMP). This step represents a major amplification point in the cascade.
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Protein Kinase A (PKA) Activation: Intracellular cAMP levels rise, leading to the activation of Protein Kinase A (PKA). PKA is a tetrameric holoenzyme consisting of two regulatory and two catalytic subunits. The binding of four cAMP molecules (two to each regulatory subunit) causes the release and activation of the two catalytic subunits.
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Downstream Phosphorylation and Transcriptional Control: The active PKA catalytic subunits phosphorylate a multitude of downstream target proteins on serine and threonine residues. A key nuclear target is the cAMP Response Element-Binding Protein (CREB). Upon phosphorylation at Serine 133, CREB recruits transcriptional co-activators, such as CREB-regulated transcription coactivator 2 (CRTC2), and binds to cAMP Response Elements (CREs) in the promoter regions of target genes. This transcriptional program is central to glucagon's metabolic effects.[1]
Primary Metabolic Outputs of Glucagon Signaling:
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Glucose Homeostasis: Glucagon robustly stimulates hepatic glucose production to counteract hypoglycemia.[2] This is achieved by:
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Glycogenolysis: PKA phosphorylates and activates glycogen phosphorylase kinase, which in turn phosphorylates and activates glycogen phosphorylase, the enzyme responsible for breaking down glycogen into glucose-1-phosphate.
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Gluconeogenesis: PKA-CREB signaling upregulates the expression of key gluconeogenic enzymes, including Phosphoenolpyruvate Carboxykinase (PEPCK) and Glucose-6-Phosphatase (G6Pase).[1]
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Lipid and Amino Acid Metabolism: Glucagon also plays a crucial role in regulating lipid and amino acid turnover. It promotes fatty acid oxidation and ketogenesis, providing alternative energy sources during fasting.[3] Furthermore, it stimulates the hepatic uptake and catabolism of amino acids for ureagenesis, a process intrinsically linked to gluconeogenesis.[4]
Chapter 2: The Vicious Circle: Glucagon Dysregulation and Resistance in NAFLD
In the context of NAFLD, the elegant metabolic regulation by glucagon is significantly disrupted. The steatotic liver becomes a site of "selective glucagon resistance," a phenomenon that contributes to the pathophysiology of the disease and creates a self-perpetuating cycle of metabolic derangement.[5]
The Emergence of Hepatic Glucagon Resistance
While NAFLD is characterized by hepatic insulin resistance, a paradoxical state of glucagon resistance also develops. Emerging evidence indicates that individuals with NAFLD exhibit elevated fasting levels of both glucagon (hyperglucagonemia) and circulating amino acids (hyperaminoacidemia).[2][4] This points to a breakdown in the "liver-α-cell axis," a critical feedback loop where amino acids stimulate glucagon secretion, and glucagon, in turn, promotes hepatic amino acid uptake and catabolism.[4]
In the steatotic liver, the response to glucagon is blunted, particularly concerning its effect on amino acid metabolism.[6] The liver's ability to clear amino acids in response to glucagon is impaired, leading to their accumulation in the plasma. This persistent hyperaminoacidemia provides a continuous stimulus to the pancreatic α-cells, driving excess glucagon secretion and perpetuating the hyperglucagonemic state.
Interestingly, this resistance appears to be selective. In many cases, the steatotic liver remains responsive to glucagon's effect on glucose production (glycogenolysis).[5] This dissociation is critical: the continued stimulation of hepatic glucose output in a state of insulin resistance exacerbates hyperglycemia, while the failure to regulate amino acids fuels the hyperglucagonemia, creating a vicious metabolic circle.
Molecular Underpinnings of Glucagon Resistance in NAFLD
The precise mechanisms are under active investigation, but several factors are implicated:
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Reduced Receptor Density: Studies in high-fat diet-fed animal models suggest that hepatic triglyceride accumulation can lead to a reduction in the number of glucagon receptors on the hepatocyte surface, diminishing the cell's ability to sense and respond to the hormone.[7]
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Impaired Downstream Signaling: The intracellular environment of a steatotic hepatocyte—characterized by lipotoxicity, endoplasmic reticulum (ER) stress, and inflammation—can interfere with the signaling cascade. This may involve altered G-protein coupling, reduced cAMP production, or impaired PKA activity, although more research is needed to quantify these defects.[8]
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Transcriptional Dysregulation: The chronic inflammatory and metabolic stress in the NAFLD liver can alter the transcriptional landscape, potentially downregulating genes essential for amino acid catabolism, making them less responsive to glucagon-CREB signaling.[6]
Chapter 3: Experimental Methodologies for Investigating Glucagon Signaling
To dissect the role of glucagon signaling in NAFLD, a multi-faceted experimental approach is required, spanning from in vitro cell models to in vivo animal studies. The following protocols provide a validated framework for these investigations.
In Vitro Model: Induction of Hepatic Steatosis
The causality of glucagon resistance can be effectively studied by first inducing a NAFLD-like phenotype in cultured hepatocytes (e.g., HepG2 cells or primary human hepatocytes).
Protocol: Fatty Acid-Induced Steatosis Causality: This protocol models the excess free fatty acid (FFA) influx characteristic of NAFLD, allowing for the direct assessment of lipid accumulation on glucagon signaling components.
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Cell Culture: Plate hepatocytes at a desired density (e.g., 2 x 10^5 cells/well in a 12-well plate) and allow them to adhere overnight in standard growth medium.
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Fatty Acid Solution Preparation: Prepare a stock solution of oleic acid and palmitic acid (a common physiological 2:1 ratio) complexed to bovine serum albumin (BSA). For example, dissolve oleic and palmitic acids in ethanol, then slowly add to a warm (37°C) BSA solution in serum-free medium with vigorous vortexing to create a 10 mM FFA stock.
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Induction: Replace the growth medium with serum-free medium containing the FFA-BSA complex at a final concentration typically ranging from 0.5 to 1.0 mM. Culture for 24-48 hours.
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Validation of Steatosis:
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Oil Red O Staining: Fix cells with 10% formalin, wash, and stain with a filtered Oil Red O solution to visualize intracellular lipid droplets.
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Triglyceride Quantification: Lyse cells and measure intracellular triglyceride content using a commercially available colorimetric or fluorometric assay kit.
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Assessing Key Nodes of the Signaling Pathway
Once a steatotic model is established, the functional integrity of the glucagon signaling pathway can be interrogated at multiple levels.
Protocol: Measurement of Intracellular cAMP Levels Self-Validation: This assay directly measures the output of adenylyl cyclase, validating the functional coupling of the GCGR to its downstream effector. A blunted cAMP response in steatotic cells following glucagon stimulation is a primary indicator of resistance.
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Cell Treatment: Culture control and steatotic hepatocytes. Pre-treat with a phosphodiesterase (PDE) inhibitor (e.g., 100 µM IBMX) for 15-30 minutes to prevent cAMP degradation.
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Stimulation: Add glucagon at various concentrations (e.g., 0-100 nM) for a short duration (e.g., 10-15 minutes).
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Lysis: Aspirate the medium and lyse the cells using the lysis buffer provided in a commercial cAMP enzyme-linked immunosorbent assay (ELISA) kit.
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Quantification: Perform the competitive ELISA according to the manufacturer's instructions. The signal (colorimetric or fluorescent) will be inversely proportional to the amount of cAMP in the sample.
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Normalization: Normalize cAMP concentration to the total protein content of the lysate, determined by a BCA or Bradford assay.
Protocol: PKA Activity Assay Self-Validation: This functional assay confirms that the generated cAMP is capable of activating its primary effector, PKA. Reduced PKA activity despite adequate cAMP levels would suggest a lesion downstream of the second messenger.
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Sample Preparation: Treat and stimulate cells as described for the cAMP assay. Lyse cells in a buffer compatible with kinase assays and determine protein concentration.
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Assay Performance: Use a commercial PKA activity kit, which is typically an ELISA-based format.
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Add cell lysates to a microplate pre-coated with a specific PKA substrate peptide.
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Add ATP to initiate the phosphorylation reaction.
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Incubate to allow PKA in the lysate to phosphorylate the substrate.
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Detection: Use a phospho-specific primary antibody that recognizes the phosphorylated substrate, followed by an HRP-conjugated secondary antibody and a colorimetric substrate (e.g., TMB).
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Quantification: Measure the absorbance at 450 nm. The signal intensity is directly proportional to the PKA activity in the sample.
Protocol: Western Blot for Phospho-CREB (Ser133) Self-Validation: This protocol assesses the final nuclear signaling event of the canonical pathway. Comparing the ratio of phosphorylated CREB to total CREB provides a robust measure of pathway activation and its translocation to the nucleus.
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Protein Extraction: Treat and stimulate cells. Lyse cells on ice in RIPA buffer supplemented with protease and, critically, phosphatase inhibitors (e.g., sodium orthovanadate, sodium fluoride) to preserve the phosphorylation state of proteins.
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SDS-PAGE and Transfer: Quantify protein concentration, denature samples in Laemmli buffer, and separate proteins by SDS-PAGE. Transfer the proteins to a PVDF or nitrocellulose membrane.
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Blocking and Antibody Incubation:
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Block the membrane with 5% BSA in Tris-buffered saline with Tween-20 (TBST) for 1 hour at room temperature. (Note: BSA is often preferred over milk for phospho-antibodies to reduce background).
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Incubate the membrane overnight at 4°C with a primary antibody specific for phospho-CREB (Ser133).
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Detection: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour. Detect the signal using an enhanced chemiluminescence (ECL) substrate.
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Stripping and Re-probing: To normalize, the membrane can be stripped of antibodies and re-probed with an antibody against total CREB. Densitometry analysis is then used to quantify the p-CREB/total CREB ratio.
Chapter 4: Quantitative Insights and Therapeutic Horizons
The dysregulation of glucagon signaling in NAFLD is not just a qualitative shift but is reflected in measurable changes in key biomarkers and metabolic outputs.
| Parameter | Healthy/Lean Control | NAFLD/Obese Subject | Implication | Reference |
| Fasting Plasma Glucagon | Normal | Significantly Elevated (Hyperglucagonemia) | Indicates α-cell over-secretion, likely due to impaired feedback | [4],[2] |
| Fasting Plasma Amino Acids | Normal | Significantly Elevated (Hyperaminoacidemia) | Suggests impaired hepatic clearance | [4],[2] |
| Hepatic GCGR Density | Normal | Reduced (in animal models) | Decreased sensitivity to glucagon | [7] |
| Glucagon-Stimulated Amino Acid Clearance | Robust decrease in plasma amino acids | Attenuated or absent decrease | Functional evidence of hepatic glucagon resistance | [4],[6] |
| Glucagon-Stimulated Glucose Production | Robust increase in glucose | Often preserved or exaggerated | Contributes to hyperglycemia in the context of insulin resistance | [5] |
Table 1. Comparative Analysis of Glucagon Signaling Parameters in Healthy vs. NAFLD States.
Therapeutic Targeting of the Glucagon Pathway
The complex role of glucagon in NAFLD presents both challenges and opportunities for drug development. While blocking the glucagon receptor might seem intuitive to reduce hyperglycemia, this approach can exacerbate hepatic steatosis by inhibiting glucagon's beneficial effects on fatty acid oxidation.[3]
A more promising strategy involves balanced or biased agonism, particularly through dual and triple agonists that combine glucagon receptor activation with agonism at the receptors for Glucagon-Like Peptide-1 (GLP-1) and/or Glucose-dependent Insulinotropic Polypeptide (GIP).
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GLP-1/GCGR Dual Agonists: These molecules aim to harness the beneficial effects of both hormones. The GLP-1 component improves insulin sensitivity, promotes weight loss, and suppresses appetite, while the glucagon component increases energy expenditure and may help reduce liver fat.[9] The potent insulinotropic effect of GLP-1 also counteracts the hyperglycemic potential of glucagon agonism. Several such agonists have shown promise in clinical trials for reducing liver fat content and improving markers of liver injury in patients with NAFLD/NASH.[10][11]
The continued investigation into the nuanced regulation of the glucagon signaling pathway in the steatotic liver is paramount. By employing the robust experimental frameworks detailed in this guide, researchers can further unravel the mechanisms of glucagon resistance and validate novel therapeutic agents designed to restore metabolic harmony in the liver and beyond.
References
-
Knop, F. K., Aaboe, K., Vilsbøll, T., & Holst, J. J. (2020). Glucagon Resistance at the Level of Amino Acid Turnover in Obese Subjects With Hepatic Steatosis. American Diabetes Association. [Link]
-
Galsgaard, K. D., Pedersen, J., Knop, F. K., Holst, J. J., & Wewer Albrechtsen, N. J. (2020). Glucagon is associated with NAFLD inflammatory progression in type 2 diabetes, not with NAFLD fibrotic progression. PubMed Central. [Link]
-
Wewer Albrechtsen, N. J., Jepsen, S. L., Le-Cao, K., ... & Holst, J. J. (2024). Hyperglucagonaemia and amino acid alterations in individuals with type 2 diabetes and non-alcoholic fatty liver disease. PubMed Central. [Link]
-
Wang, Y., & Montminy, M. (2021). Regulation of Hepatic Metabolism and Cell Growth by the ATF/CREB Family of Transcription Factors. PubMed Central. [Link]
-
Jiang, Y., Li, Z., Li, R., ... & Hu, W. (2019). Novel Mechanisms for IGF-I Regulation by Glucagon in Carp Hepatocytes: Up-Regulation of HNF1α and CREB Expression via Signaling Crosstalk for IGF-I Gene Transcription. PubMed Central. [Link]
-
Zhang, X., Li, Y., Wang, Z., ... & Liu, D. (2019). Hepatic PKA inhibition accelerates the lipid accumulation in liver. PubMed Central. [Link]
-
Apostolakous, F., & Tsochatzis, E. (2020). Glucagon-like peptide-1 receptor agonists in non-alcoholic fatty liver disease: An update. World Journal of Gastroenterology. [Link]
-
Wewer Albrechtsen, N. J., Suppli, M. P., Galsgaard, K. D., & Holst, J. J. (2023). Hyperglucagonaemia and amino acid alterations in individuals with type 2 diabetes and non-alcoholic fatty liver disease. ResearchGate. [Link]
-
Mantovani, A., Petracca, G., Beatrice, G., ... & Dalbeni, A. (2023). Therapeutic Mechanisms and Clinical Effects of Glucagon-like Peptide 1 Receptor Agonists in Nonalcoholic Fatty Liver Disease. MDPI. [Link]
-
Piro, S., Simona, T., & Purrello, F. (2022). GLP-1 Receptor Agonists in Non-Alcoholic Fatty Liver Disease: Current Evidence and Future Perspectives. MDPI. [Link]
-
O'Neill, B. T., & Charron, M. J. (2014). High-fat diet-induced hepatic steatosis reduces glucagon receptor content in rat hepatocytes: potential interaction with acute exercise. NIH. [Link]
-
Winther-Sørensen, M., Galsgaard, K. D., Santos, A., ... & Holst, J. J. (2020). Glucagon acutely regulates hepatic amino acid catabolism and the effect may be disturbed by steatosis. PubMed Central. [Link]
-
Galsgaard, K. D., Winther-Sørensen, M., Ørskov, C., ... & Holst, J. J. (2020). The Vicious Circle of Hepatic Glucagon Resistance in Non-Alcoholic Fatty Liver Disease. MDPI. [Link]
-
Ganesan, M., & Nagarajan, P. (2022). Role of cAMP and phosphodiesterase signaling in liver health and disease. PubMed Central. [Link]
-
Mantovani, A., & Dalbeni, A. (2021). Comparison of the Efficacy of Glucagon-Like Peptide-1 Receptor Agonists in Patients With Metabolic Associated Fatty Liver Disease: Updated Systematic Review and Meta-Analysis. PubMed Central. [Link]
-
Lee, S., Kim, H., Kang, J. H., ... & Lee, Y. (2024). In Vitro Nonalcoholic Fatty Liver Disease Model Elucidating the Effect of Immune Environment on Disease Progression and Alleviation. PubMed Central. [Link]
-
London, E., & Stratakis, C. A. (2014). Differentially Regulated Protein Kinase A (PKA) Activity in Adipose Tissue and Liver Is Associated With Resistance to Diet-Induced Obesity and Glucose Intolerance in Mice That Lack PKA Regulatory Subunit Type IIα. Endocrinology. [Link]
-
Finan, B., Clemmensen, C., & DiMarchi, R. D. (2022). Hepatic glucagon action: beyond glucose mobilization. Physiological Reviews. [Link]
-
Li, H., & Chen, S. (2023). Histone phosphorylation integrates the hepatic glucagon-PKA-CREB gluconeogenesis program in response to fasting. ResearchGate. [Link]
-
Lee, S., & Lee, Y. (2025). Multiparametric MRI Evaluation of Liver Fat and Iron after Glucagon-like Peptide-1 Receptor and Glucagon Receptor Dual-Agonist Treatment in a High-Fat Diet–induced Mouse Model. RSNA Journals. [Link]
-
Cui, J., & Wang, Y. (2019). Glucagon-Like Peptide-1 Receptor Agonists for Non-Alcoholic Fatty Liver Disease in Type 2 Diabetes: A Meta-Analysis. Frontiers in Endocrinology. [Link]
-
Yabe, D., & Seino, Y. (2024). Impaired Fat Absorption from Intestinal Tract in High-Fat Diet Fed Male Mice Deficient in Proglucagon-Derived Peptides. MDPI. [Link]
-
Soriano-Maldonado, A., & Ocón-Hernández, O. (2022). Association between Physical Activity and Non-Alcoholic Fatty Liver Disease in Adults with Metabolic Syndrome: The FLIPAN Study. MDPI. [Link]
-
Li, H., & Chen, S. (2023). Histone phosphorylation integrates the hepatic glucagon-PKA-CREB gluconeogenesis program in response to fasting. PubMed. [Link]
-
Wewer Albrechtsen, N. J., & Holst, J. J. (2024). Glucagon, Metabolic Dysfunction-Associated Steatotic Liver Disease and Amino Acids in Humans and Animals without Diabetes Mellitus—An Evidence Map. MDPI. [Link]
-
Siler, S. Q., & Parrott, N. (2022). A Quantitative Systems Pharmacology Model of Liver Lipid Metabolism for Investigation of Non-Alcoholic Fatty Liver Disease. PubMed. [Link]
-
Cuthbertson, D. J., & Sprung, V. S. (2016). Non-alcoholic fatty liver disease is associated with higher levels of objectively measured sedentary behaviour and lower levels of physical activity than matched healthy controls. PubMed Central. [Link]
-
Galsgaard, K. D., & Holst, J. J. (2025). Female glucagon receptor knockout mice are prone to steatosis but resistant to weight gain when fed a MASH‐promoting GAN diet and a high‐fat diet. PubMed Central. [Link]
-
Tandon, P., & Raman, M. (2025). A Cross-Sectional Study Assessing Dietary Intake and Physical Activity in Canadian Patients with Nonalcoholic Fatty Liver Disease vs Healthy Controls. ResearchGate. [Link]
-
Lee, S., & Lee, Y. (2025). Multiparametric MRI Evaluation of Liver Fat and Iron after Glucagon-like Peptide-1 Receptor and Glucagon Receptor Dual-Agonist Treatment in a High-Fat Diet–induced Mouse Model. RSNA Journals. [Link]
-
Zhang, Y. N., & Fowler, K. J. (2018). Noninvasive Quantitative Detection Methods of Liver Fat Content in Nonalcoholic Fatty Liver Disease. PubMed. [Link]
-
Lauschke, V. M., & Ingelman-Sundberg, M. (2020). In vitro models for non-alcoholic fatty liver disease: Emerging platforms and their applications. PubMed Central. [Link]
Sources
- 1. Regulation of Hepatic Metabolism and Cell Growth by the ATF/CREB Family of Transcription Factors - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Hyperglucagonaemia and amino acid alterations in individuals with type 2 diabetes and non-alcoholic fatty liver disease - PMC [pmc.ncbi.nlm.nih.gov]
- 3. journals.physiology.org [journals.physiology.org]
- 4. diabetesjournals.org [diabetesjournals.org]
- 5. The Vicious Circle of Hepatic Glucagon Resistance in Non-Alcoholic Fatty Liver Disease - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Glucagon acutely regulates hepatic amino acid catabolism and the effect may be disturbed by steatosis - PMC [pmc.ncbi.nlm.nih.gov]
- 7. High-fat diet-induced hepatic steatosis reduces glucagon receptor content in rat hepatocytes: potential interaction with acute exercise - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Hepatic PKA inhibition accelerates the lipid accumulation in liver - PMC [pmc.ncbi.nlm.nih.gov]
- 9. mdpi.com [mdpi.com]
- 10. Therapeutic Mechanisms and Clinical Effects of Glucagon-like Peptide 1 Receptor Agonists in Nonalcoholic Fatty Liver Disease [mdpi.com]
- 11. Comparison of the Efficacy of Glucagon-Like Peptide-1 Receptor Agonists in Patients With Metabolic Associated Fatty Liver Disease: Updated Systematic Review and Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
